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Compound of Interest

Compound Name: Bicyclo[6.1.0]Jnonan-4-ol

Cat. No.: B15261627

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties, synthesis, and
potential applications of Bicyclo[6.1.0]nonan-4-ol, a saturated bicyclic alcohol. This document
is intended to serve as a comprehensive resource for researchers and professionals in the
fields of organic chemistry, medicinal chemistry, and materials science.

Chemical and Physical Properties

Bicyclo[6.1.0]nonan-4-ol is a solid organic compound with the molecular formula CsH160.[1]

Its structure consists of a cyclooctane ring fused to a cyclopropane ring, with a hydroxyl group
attached to the C4 position of the cyclooctane ring. The presence of the strained cyclopropane
ring and the hydroxyl group makes it an interesting building block for the synthesis of more

complex molecules.

Table 1: General Properties of Bicyclo[6.1.0]nonan-4-ol
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Property Value Reference
CAS Number 28405-40-5 [1]
Molecular Formula CoH160 [1]
Molecular Weight 140.22 g/mol [1]
Purity 95% [1]
Storage Conditions 2-8°C [1]
MDL Number MFCD30336760 [1]

While specific data on the melting point, boiling point, and solubility of Bicyclo[6.1.0]nonan-4-
ol are not readily available in the surveyed literature, the properties of the related compound,
(1R,8S,9s)-Bicyclo[6.1.0]non-4-yn-9-yImethanol, which has a melting point of 64 °C, may
provide a rough estimate.[2] However, it is crucial to note that the presence of the alkyne and
the different position of the hydroxyl group in the latter will significantly influence its physical
properties.

Spectroscopic Data

Detailed spectroscopic data for Bicyclo[6.1.0]nonan-4-ol is not extensively reported. However,
based on the known spectra of the parent bicyclo[6.1.0]nonane and related derivatives, the
expected spectral characteristics can be inferred. For comparison, 1H NMR data for a butyl-
substituted bicyclo[6.1.0]non-3-en-2-ol has been reported.[3] Researchers are advised to
perform their own spectral analysis for unambiguous characterization.

Synthesis and Reactivity
Synthesis

Bicyclo[6.1.0]nonan-4-ol can be synthesized via the reduction of the corresponding ketone,
bicyclo[6.1.0]nonan-4-one.[4] A general experimental protocol for such a reduction would
typically involve the use of a reducing agent like sodium borohydride in an alcoholic solvent.

Experimental Protocol: Reduction of Bicyclo[6.1.0]nonan-4-one
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Dissolution: Dissolve bicyclo[6.1.0]nonan-4-one in a suitable alcohol solvent (e.g., methanol
or ethanol) in a round-bottom flask equipped with a magnetic stirrer.

Cooling: Cool the solution in an ice bath to 0°C.

Addition of Reducing Agent: Slowly add sodium borohydride (NaBHa4) portion-wise to the
stirred solution. The amount of NaBHa4 should be in slight excess relative to the ketone.

Reaction: Allow the reaction to stir at 0°C for a specified time (e.g., 1-2 hours) and then warm
to room temperature, monitoring the reaction progress by thin-layer chromatography (TLC).

Quenching: After completion, cautiously quench the reaction by the slow addition of water or
a dilute acid (e.g., 1M HCI) to decompose the excess NaBHa.

Extraction: Extract the aqueous mixture with an organic solvent (e.g., diethyl ether or ethyl
acetate).

Washing and Drying: Wash the combined organic layers with brine, dry over an anhydrous
salt (e.g., MgSOas or Na2S0a), and filter.

Purification: Remove the solvent under reduced pressure to yield the crude product. Purify
the crude Bicyclo[6.1.0]nonan-4-ol by column chromatography on silica gel.

DOT Diagram: Synthesis Workflow
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Caption: Workflow for the synthesis of Bicyclo[6.1.0]nonan-4-ol.
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Reactivity

The chemical reactivity of Bicyclo[6.1.0]nonan-4-ol is primarily dictated by the hydroxyl group
and the strained cyclopropane ring. The hydroxyl group can undergo typical alcohol reactions
such as oxidation to the corresponding ketone, esterification, and etherification. The strained
three-membered ring is susceptible to ring-opening reactions under certain conditions, such as
in the presence of electrophiles or under hydrogenolysis conditions.

Studies on the oxygenation of the parent bicyclo[6.1.0]Jnonane have shown that reactions can
occur at various positions on the bicyclic core, leading to the formation of different alcohol
isomers. For instance, reaction with dioxiranes has been shown to yield trans-
bicyclo[6.1.0]nonan-2-ol.[5][6] This suggests that selective functionalization of the
bicyclo[6.1.0]Jnonane skeleton is a potential area for further research.

Potential Applications

While specific applications for Bicyclo[6.1.0]nonan-4-ol are not widely documented, its
structural features suggest potential utility in several areas of chemical research and
development.

» Scaffold for Drug Discovery: The rigid bicyclic core of Bicyclo[6.1.0]Jnonan-4-ol can serve
as a scaffold for the synthesis of novel small molecules with potential biological activity. The
hydroxyl group provides a convenient handle for further functionalization and diversification.
Derivatives such as 5-(substituted-amino)bicyclo[6.1.0Jnonan-4-ols have been
synthesized, indicating the potential for creating libraries of related compounds for screening.

[71181[°]

» Building Block in Organic Synthesis: The unique combination of a strained ring and a
functional group makes Bicyclo[6.1.0]Jnonan-4-ol a potentially valuable intermediate in the
synthesis of complex target molecules, including natural products.

o Materials Science: The related compound, (1R,8S,9s)-Bicyclo[6.1.0]non-4-yn-9-ylmethanol
(BCN-OH), has found applications in materials science.[2] While Bicyclo[6.1.0]nonan-4-ol
lacks the alkyne functionality of BCN-OH, its bicyclic structure could still be incorporated into
polymers or other materials to impart specific physical or chemical properties.

DOT Diagram: Potential Application Areas

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15261627?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10636757/
https://pubs.acs.org/doi/10.1021/jacs.3c07163
https://www.benchchem.com/product/b15261627?utm_src=pdf-body
https://www.benchchem.com/product/b15261627?utm_src=pdf-body
https://www.benchchem.com/product/b15261627?utm_src=pdf-body
https://es.kuujia.com/cas-2060049-92-3.html
https://nl.kuujia.com/cas-2059939-67-0.html
https://www.leyan.com/2059939-67-0.html
https://www.benchchem.com/product/b15261627?utm_src=pdf-body
https://www.chemimpex.com/products/37470
https://www.benchchem.com/product/b15261627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15261627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

\
(Drug Discovery Scaffold

J
~

Synthetic Building Block
J

(Monomer for Materials)

Click to download full resolution via product page

Caption: Potential applications of Bicyclo[6.1.0Jnonan-4-ol.

Conclusion

Bicyclo[6.1.0]nonan-4-ol is a bicyclic alcohol with potential as a versatile building block in
organic synthesis and medicinal chemistry. While detailed characterization data for this specific
isomer is limited in the current literature, its synthesis from the corresponding ketone is
established. Further research into the physical, chemical, and biological properties of
Bicyclo[6.1.0]nonan-4-ol and its derivatives is warranted to fully explore its potential in various
scientific disciplines. The information provided in this guide serves as a foundational resource
for researchers interested in this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Bicyclo[6.1.0]nonan-4-ol: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b15261627#bicyclo-6-1-0-nonan-4-ol-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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